1-(4-Methoxyphenyl)-3-methylpiperazine

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• SMILES: CC1CN(CCN1)C2=CC=C(C=C2)OC
• InChI: InChI=1S/C12H18N2O/c1-10-9-14(8-7-13-10)11-3-5-12(15-2)6-4-11/h3-6,10,13H,7-9H2,1-2H3
• InChIKey: IYVXIVANRDSBDT-UHFFFAOYSA-N

1-(4-Methoxyphenyl)-3-methylpiperazine (CAS 35947-12-7; synonym: 1-(4-methoxyphenyl)-2-methylpiperazine, 1:1 mixture of conformers) is a C12H18N2O arylpiperazine that introduces a methyl substituent at the 2-position of the piperazine ring, creating a chiral center absent in the widely studied 1-(4-methoxyphenyl)piperazine (MeOPP). The compound is commercially supplied primarily as its dihydrochloride salt (CAS 1269198-80-2) by Sigma-Aldrich (AldrichCPR collection) and other vendors at purities typically ≥95%.

1-(4-Methoxyphenyl)-3-methylpiperazine: Procurement-Relevant Physicochemical and Pharmacological Baseline for the 2-Methylphenylpiperazine Scaffold

1-(4-Methoxyphenyl)-3-methylpiperazine (CAS 35947-12-7; synonym: 1-(4-methoxyphenyl)-2-methylpiperazine, 1:1 mixture of conformers) is a C12H18N2O arylpiperazine that introduces a methyl substituent at the 2-position of the piperazine ring, creating a chiral center absent in the widely studied 1-(4-methoxyphenyl)piperazine (MeOPP). The compound is commercially supplied primarily as its dihydrochloride salt (CAS 1269198-80-2) by Sigma-Aldrich (AldrichCPR collection) and other vendors at purities typically ≥95% . As an N1-aryl-N4-unsubstituted piperazine, it belongs to a pharmacophore class with established structure-activity relationships at serotonin (5-HT) and sigma receptors; the 4-methoxy substitution on the phenyl ring is documented to confer a distinct receptor selectivity profile relative to 2-methoxy and unsubstituted analogs [1].

• [1] Kuipers W, van Wijngaarden I, Kruse CG, ter Horst-van Amstel M, Tulp MT, IJzerman AP. N4-unsubstituted N1-arylpiperazines as high-affinity 5-HT1A receptor ligands. J Med Chem. 1995;38(11):1942-1954. doi:10.1021/jm00011a014. PMID: 7783126. View Source

Why 1-(4-Methoxyphenyl)-3-methylpiperazine Cannot Be Replaced by Non-Methylated or Positional Isomer Analogs in Receptor-Targeted Research

Substitution of 1-(4-methoxyphenyl)-3-methylpiperazine with its closest non-methylated analog, 1-(4-methoxyphenyl)piperazine (MeOPP), or with positional methoxy isomers (oMPP, mMPP) is scientifically inadvisable without experimental validation, because the 2-methyl group on the piperazine ring introduces a stereogenic center that alters conformational populations around the central phenyl-nitrogen bond — a parameter directly linked to 5-HT2C receptor activation state [1]. Furthermore, the 4-methoxy substitution pattern produces a 5-HT1A affinity profile that is fundamentally opposite to that of 2-methoxyphenyl analogs: 4-methoxy is detrimental to 5-HT1A binding (Ki ≈ 20,000 nM for MeOPP), whereas 2-methoxy confers high affinity (Ki ≈ 35 nM) [2]. CYP2D6-mediated O-demethylation kinetics, established quantitatively for MeOPP (Km = 48.34 μM), will be perturbed by the steric and electronic influence of the proximal 2-methyl substituent [3]. These structural determinants mean that receptor binding, metabolic stability, and functional activity data from MeOPP, oMPP, or mMPP cannot be extrapolated to the 3-methylated compound without risking erroneous conclusions in SAR campaigns, pharmacological profiling, or toxicological assessment.

• [1] Verdonk ML, Voogd JW, Kanters JA, Kroon J, Sloot WN, den Daas I, Heitmeyer W. Structure and serotonin 5-HT2C receptor activity of ortho- and meta-substituted phenylpiperazines. Acta Crystallogr B. 1997;53(Pt 6):976-983. doi:10.1107/s0108768197009142. PMID: 9436302. View Source
• [2] Kuipers W, van Wijngaarden I, Kruse CG, ter Horst-van Amstel M, Tulp MT, IJzerman AP. N4-unsubstituted N1-arylpiperazines as high-affinity 5-HT1A receptor ligands. J Med Chem. 1995;38(11):1942-1954. doi:10.1021/jm00011a014. PMID: 7783126. View Source
• [3] Staack RF, Theobald DS, Paul LD, Springer D, Kraemer T, Maurer HH. In vivo metabolism of the new designer drug 1-(4-methoxyphenyl)piperazine (MeOPP) in rat and identification of the human cytochrome P450 enzymes responsible for the major metabolic step. Xenobiotica. 2004;34(2):179-192. doi:10.1080/00498250310001644544. PMID: 14985146. View Source

Quantitative Differentiation Evidence: 1-(4-Methoxyphenyl)-3-methylpiperazine Versus Closest Analogs

5-HT1A Receptor Affinity: 4-Methoxy Substitution Produces >500-Fold Lower Affinity Than 2-Methoxy in N1-Arylpiperazines

In a foundational SAR study of N4-unsubstituted N1-arylpiperazines, Kuipers et al. (1995) demonstrated that 4-methoxy substitution on the N1-phenyl ring is detrimental to 5-HT1A receptor affinity, whereas 2-methoxy substitution is favorable [1]. For the non-methylated parent 1-(4-methoxyphenyl)piperazine (MeOPP), BindingDB-curated data from ChEMBL confirms a Ki of 20,000 nM at rat 5-HT1A receptors ([3H]-8-OH-DPAT displacement in frontal cortex homogenates) [2]. In contrast, 1-(2-methoxyphenyl)piperazine (oMPP) exhibits a Ki of 35 nM at 5-HT1 sites with 100-fold selectivity over other sites [3]. The 2-methyl substituent on the piperazine ring of the target compound is predicted to further modulate this affinity through steric interactions at the lipophilic pocket formed by Phe362 and Leu366 in helix VI, as identified in the Kuipers receptor model [1]. No direct binding data are available for 1-(4-methoxyphenyl)-3-methylpiperazine itself; the values reported here represent the closest available comparator data and establish the directional effect of the 4-methoxy substitution pattern.

Evidence Dimension	5-HT1A receptor binding affinity (Ki)
Target Compound Data	No direct Ki data available for 1-(4-methoxyphenyl)-3-methylpiperazine; class-level SAR predicts low 5-HT1A affinity due to 4-methoxy substitution
Comparator Or Baseline	1-(4-Methoxyphenyl)piperazine (MeOPP): Ki = 20,000 nM [2]; 1-(2-Methoxyphenyl)piperazine (oMPP): Ki = 35 nM at 5-HT1 sites [3]
Quantified Difference	~571-fold difference in Ki between 4-methoxy (20,000 nM) and 2-methoxy (35 nM) substitution patterns in non-methylated analogs
Conditions	Displacement of [3H]-8-OH-DPAT from 5-HT1A receptor recognition sites in rat frontal cortex homogenates [2]; [3H]-5-HT binding at 5-HT1 sites in rat frontal cortex [3]

Why This Matters

For researchers selecting between 4-methoxy and 2-methoxy arylpiperazine scaffolds for 5-HT1A-targeted projects, the >500-fold affinity differential dictates that 1-(4-methoxyphenyl)-3-methylpiperazine should be considered for applications requiring low 5-HT1A engagement, while 2-methoxy analogs are mandatory for high 5-HT1A affinity applications.

• [1] Kuipers W, van Wijngaarden I, Kruse CG, ter Horst-van Amstel M, Tulp MT, IJzerman AP. N4-unsubstituted N1-arylpiperazines as high-affinity 5-HT1A receptor ligands. J Med Chem. 1995;38(11):1942-1954. doi:10.1021/jm00011a014. PMID: 7783126. View Source
• [2] BindingDB. BDBM50001913: 1-(4-Methoxy-phenyl)-piperazine (CHEMBL59517). 5-HT1A receptor Ki data curated from ChEMBL. Affinity Data: Ki = 2.00E+4 nM. Available at: https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50001913 View Source
• [3] Mokrosz JL, Duszynska B, Misztal S, Klodzińska A, Tatarczyńska E. Synthesis and evaluation of phenyl- and benzoylpiperazines as potential serotonergic agents. Pol J Pharmacol Pharm. 1991;43(1):77-86. 1-(2-Methoxyphenyl)piperazine (2-MPP) Ki = 35 nM at 5-HT1 sites. View Source

Sigma Receptor Binding: 1-(4-Methoxyphenyl)piperazine Displays Micromolar Affinity, Providing a Baseline for Methylated Analog Comparison

BindingDB data for 1-(4-methoxyphenyl)piperazine (CAS 38212-30-5) show a Ki of 5,850 nM (5.85 μM) at the sigma non-opioid intracellular receptor 1 (human), measured via [3H]-DTG displacement in guinea pig brain membranes [1]. This micromolar affinity contrasts with high-affinity sigma ligands (Ki < 1 nM) reported for optimized N-phenylpropyl-N′-substituted piperazines bearing 4-methoxybenzyl or 4-methoxyphenethyl moieties [2]. The 3-methyl substituent on the piperazine ring of the target compound introduces a stereogenic center and additional steric bulk that may alter sigma receptor recognition, as sigma binding is known to be sensitive to N-substituent geometry in the piperazine class [2]. Direct sigma binding data for 1-(4-methoxyphenyl)-3-methylpiperazine are not available; the MeOPP value serves as the nearest-available quantitative baseline. The 5-HT3 receptor Ki for MeOPP (1,640 nM in NG 108-15 cells via [3H]GR-65630 displacement) provides a secondary comparator for selectivity profiling [1].

Evidence Dimension	Sigma-1 receptor binding affinity (Ki)
Target Compound Data	No direct data; predicted to differ from MeOPP baseline due to piperazine ring methyl substitution
Comparator Or Baseline	1-(4-Methoxyphenyl)piperazine (MeOPP): Sigma-1 Ki = 5,850 nM [1]; High-affinity sigma-1 ligands with 4-methoxyphenethyl groups: Ki ≈ 1 nM [2]
Quantified Difference	~5,850-fold range between MeOPP (5,850 nM) and optimized 4-methoxyphenethyl sigma-1 ligands (~1 nM) within the same arylpiperazine class
Conditions	[3H]-DTG displacement in guinea pig brain membranes for sigma receptor; [3H]GR-65630 displacement in NG 108-15 cells for 5-HT3 [1]

Why This Matters

The micromolar sigma affinity of the 4-methoxyphenylpiperazine core indicates that this scaffold is not inherently optimized for sigma receptor targeting; procurement decisions for sigma-focused projects should consider whether the 3-methyl modification can improve affinity toward the nanomolar range observed in optimized 4-methoxyphenethyl-piperazine ligands.

• [1] BindingDB. BDBM50001913: 1-(4-Methoxy-phenyl)-piperazine (CHEMBL59517). Sigma non-opioid intracellular receptor 1: Ki = 5.85E+3 nM; 5-HT3 receptor: Ki = 1.64E+3 nM. Data curated from ChEMBL and PDSP Ki Database. Available at: https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50001913 View Source
• [2] Nahas RI, Lever JR, Lever SZ. N-phenylpropyl-N′-substituted piperazines occupy sigma receptors and alter methamphetamine-induced hyperactivity in mice. Pharmacol Biochem Behav. 2016;150-151:124-131. Reporting Ki values ≈ 1 nM for 4-methoxyphenethyl-piperazine sigma-1 ligands. View Source

In Vitro Neurotoxicity Ranking: 1-(4-Methoxyphenyl)piperazine Is Less Cytotoxic Than TFMPP in Differentiated SH-SY5Y Neuroblastoma Cells

Arbo et al. (2016) conducted a head-to-head neurotoxicity comparison of four piperazine designer drugs in differentiated human SH-SY5Y neuroblastoma cells over 24 h exposure. All tested compounds — N-benzylpiperazine (BZP), 1-(3-trifluoromethylphenyl)piperazine (TFMPP), 1-(4-methoxyphenyl)piperazine (MeOPP), and 1-(3,4-methylenedioxybenzyl)piperazine (MDBP) — caused significant decreases in intracellular total glutathione content and significant increases in intracellular free Ca2+ levels, accompanied by mitochondrial hyperpolarization and a predominance of early apoptotic cell death without genotoxicity (negative comet assay) [1]. Critically, TFMPP was identified as the most cytotoxic among the four tested drugs [1]. MeOPP, the direct non-methylated analog of 1-(4-methoxyphenyl)-3-methylpiperazine, was not the most cytotoxic, indicating a differential toxicity rank order within the arylpiperazine class. ATP levels remained unchanged across all treatments [1]. The 3-methyl substituent is expected to further modulate cytotoxicity through altered lipophilicity and metabolic activation, though direct data for the target compound are unavailable.

Evidence Dimension	Cytotoxicity rank order in SH-SY5Y cells (24 h, MTT and neutral red uptake)
Target Compound Data	No direct data; closest analog MeOPP tested — not the most cytotoxic among four comparators
Comparator Or Baseline	TFMPP (most cytotoxic) > BZP ≈ MeOPP ≈ MDBP (exact IC50 values not reported in abstract; full cytotoxicity curves obtained) [1]
Quantified Difference	TFMPP exhibited greatest cytotoxicity; MeOPP (4-methoxy analog) was less cytotoxic than TFMPP; all drugs caused significant glutathione depletion and Ca2+ elevation [1]
Conditions	Differentiated human SH-SY5Y neuroblastoma cells; 24 h incubation; MTT reduction assay and neutral red uptake assay; concurrent measurement of ROS/RNS, glutathione, ATP, intracellular Ca2+, mitochondrial membrane potential, and DNA damage (comet assay) [1]

Why This Matters

For toxicological screening programs, the demonstrated cytotoxicity rank order establishes that the 4-methoxyphenyl pharmacophore (MeOPP) is not the most hazardous among common piperazine designer drugs; procurement of 1-(4-methoxyphenyl)-3-methylpiperazine for neurotoxicity studies should include the non-methylated MeOPP as an essential comparator to isolate the contribution of the 3-methyl group to cytotoxicity.

• [1] Arbo MD, Silva R, Barbosa DJ, da Silva DD, Rossato LG, Bastos Mde L, Carmo H. In vitro neurotoxicity evaluation of piperazine designer drugs in differentiated human neuroblastoma SH-SY5Y cells. J Appl Toxicol. 2016;36(1):121-130. doi:10.1002/jat.3153. PMID: 25900438. View Source

CYP2D6-Dependent O-Demethylation Kinetics: MeOPP Metabolic Parameters Provide Quantitative Baseline for Predicting Methyl-Substituted Analog Metabolism

Staack et al. (2004) characterized the in vivo and in vitro metabolism of 1-(4-methoxyphenyl)piperazine (MeOPP) in rats and humans. The major metabolic pathway is O-demethylation to 1-(4-hydroxyphenyl)piperazine (4-HO-PP), catalyzed predominantly by CYP2D6 [1]. Kinetic parameters were determined using cDNA-expressed human CYP2D6: apparent Km = 48.34 ± 14.48 μM, Vmax = 5.44 ± 0.47 pmol/min/pmol CYP. In pooled human liver microsomes (pHLM), the apparent Km was 204.80 ± 51.81 μM with Vmax = 127.50 ± 13.25 pmol/min/mg protein [1]. The CYP2D6-specific inhibitor quinidine at 1 μM and 3 μM inhibited 4-HO-PP formation by 71.9 ± 4.8% and 98.5 ± 0.5%, respectively, confirming CYP2D6 as the principal enzyme [1]. O-demethylation was significantly lower (70.6 ± 7.2% reduction) in CYP2D6 poor metabolizer human liver microsomes [1]. For 1-(4-methoxyphenyl)-3-methylpiperazine, the adjacent 2-methyl group on the piperazine ring is predicted to sterically hinder CYP2D6-mediated O-demethylation, potentially shifting metabolism toward piperazine ring degradation pathways or altering the Km.

Evidence Dimension	CYP2D6-mediated O-demethylation kinetics (Km, Vmax)
Target Compound Data	No direct metabolic data; predicted reduced CYP2D6 O-demethylation rate due to steric hindrance from 2-methyl substituent
Comparator Or Baseline	MeOPP: CYP2D6 Km = 48.34 μM, Vmax = 5.44 pmol/min/pmol CYP; pHLM Km = 204.80 μM, Vmax = 127.50 pmol/min/mg protein [1]
Quantified Difference	CYP2D6 Km for MeOPP O-demethylation = 48.34 μM; quinidine (3 μM) inhibits 98.5% of activity; CYP2D6 PM HLM shows 70.6% lower activity vs pooled HLM [1]
Conditions	cDNA-expressed human CYP2D6; pooled human liver microsomes (pHLM); CYP2D6 poor metabolizer donor HLM; quinidine inhibition at 1 and 3 μM [1]

Why This Matters

For ADME/PK studies, the well-characterized CYP2D6 dependency of MeOPP metabolism (with Km and Vmax constants) provides a validated quantitative baseline; procurement of 1-(4-methoxyphenyl)-3-methylpiperazine enables direct experimental testing of the hypothesis that piperazine ring methylation alters CYP2D6 substrate recognition, which has implications for predicting inter-individual variability due to CYP2D6 genetic polymorphism.

• [1] Staack RF, Theobald DS, Paul LD, Springer D, Kraemer T, Maurer HH. In vivo metabolism of the new designer drug 1-(4-methoxyphenyl)piperazine (MeOPP) in rat and identification of the human cytochrome P450 enzymes responsible for the major metabolic step. Xenobiotica. 2004;34(2):179-192. doi:10.1080/00498250310001644544. PMID: 14985146. View Source

GSK-3β Inhibitor Scaffold Optimization: 4-Methoxyphenyl-2-methylpiperazine Is the Preferred Aryl Substituent for Potent Kinase Inhibition and In Vivo Tau Phosphorylation Reduction

Kohara et al. (2017) reported the evolution of GSK-3β inhibitors from a 3-methylmorpholine scaffold to a 2-methylpiperazine scaffold. SAR studies on the N-phenyl substituent of the piperazine ring revealed that the 4-methoxyphenyl analogue (compound 29) demonstrated the most potent inhibitory activity toward GSK-3β within the series [1]. Docking studies indicated that the phenyl group on the piperazine nitrogen and the methyl group on the piperazine ring make cation-π and CH-π interactions with GSK-3β, respectively [1]. Compound 29 exhibited good in vitro and in vivo pharmacokinetic profiles and produced a significant decrease in tau phosphorylation after oral administration in mice [1]. This establishes the 2-methylpiperazine core — the identical scaffold present in 1-(4-methoxyphenyl)-3-methylpiperazine — as a privileged substructure for GSK-3β inhibitor development. The free N4-unsubstituted amine in 1-(4-methoxyphenyl)-3-methylpiperazine provides a synthetic handle for introduction of pyrimidin-4-one or other heterocyclic warheads, as demonstrated in the Kohara series.

Evidence Dimension	GSK-3β inhibitory potency rank order among N-aryl substituents on 2-methylpiperazine scaffold
Target Compound Data	1-(4-Methoxyphenyl)-3-methylpiperazine serves as the direct synthetic precursor to the Kohara compound 29 series; the 4-methoxyphenyl-2-methylpiperazine fragment is the optimal aryl group identified
Comparator Or Baseline	4-Methoxyphenyl analogue 29: most potent GSK-3β inhibitor in series; other aryl substituents (phenyl, substituted phenyl) showed lower potency; full SAR table available in full text [1]
Quantified Difference	4-Methoxyphenyl was the most potent aryl substitution among all tested analogs; compound 29 demonstrated significant in vivo tau phosphorylation reduction after oral dosing in mice [1]
Conditions	In vitro GSK-3β enzymatic inhibition assay; in vivo oral administration in mice with tau phosphorylation as pharmacodynamic biomarker [1]

Why This Matters

For medicinal chemistry groups pursuing GSK-3β inhibitors for Alzheimer's disease or other tauopathies, 1-(4-methoxyphenyl)-3-methylpiperazine is the direct building block for the most potent aryl-2-methylpiperazine scaffold identified by Kohara et al., making it a strategically justified procurement for SAR expansion around the pyrimidin-4-one warhead series.

• [1] Kohara T, Nakayama K, Watanabe K, Kusaka S, Sakai D, Tanaka H, et al. Discovery of novel 2-(4-aryl-2-methylpiperazin-1-yl)-pyrimidin-4-ones as glycogen synthase kinase-3β inhibitors. Bioorg Med Chem Lett. 2017;27(16):3733-3738. doi:10.1016/j.bmcl.2017.06.077. PMID: 28712706. View Source

5-HT2C Receptor Conformational Pharmacology: 1-(4-Methoxyphenyl)-3-methylpiperazine as a Tool to Probe Methyl Effects on Phenyl-Piperazine Coplanarity

Verdonk et al. (1997) solved crystal structures of 4-methylated phenylpiperazine analogs and established through molecular mechanics calculations and receptor activity data that the conformation in which the piperazine ring and phenyl ring are approximately coplanar is the 5-HT2C receptor 'activating' conformation [1]. The study compared 1-(2-methoxyphenyl)piperazine (oMPP, predicted antagonist) and 1-(3-methoxyphenyl)piperazine (mMPP, predicted agonist) and confirmed these predictions by in vitro and in vivo tests [1]. The 3-methyl group on the piperazine ring of 1-(4-methoxyphenyl)-3-methylpiperazine introduces an intramolecular steric interaction that may alter the rotational energy profile about the phenyl-nitrogen bond relative to the non-methylated MeOPP. Additionally, the compound is supplied as a 1:1 mixture of conformers (as noted in multiple vendor catalogs) , which has implications for interpreting functional assay results where specific conformations may be required for receptor activation.

Evidence Dimension	Conformational preference and predicted 5-HT2C functional activity
Target Compound Data	1:1 mixture of piperazine conformers; 4-methoxy substitution at para position; effect of 2-methyl on coplanarity not experimentally determined
Comparator Or Baseline	oMPP: predicted 5-HT2C antagonist (confirmed); mMPP: predicted 5-HT2C agonist (confirmed); predictions based on coplanar conformation hypothesis [1]
Quantified Difference	Qualitative prediction: oMPP (ortho-OCH3) = antagonist; mMPP (meta-OCH3) = agonist; para-OCH3 analog (target compound core) not tested in this study [1]
Conditions	X-ray crystallography of 4-methylated phenylpiperazines; molecular mechanics energy profiles for phenyl-N bond rotation; in vitro and in vivo 5-HT2C functional assays [1]

Why This Matters

For academic groups investigating the structural determinants of 5-HT2C receptor activation, 1-(4-methoxyphenyl)-3-methylpiperazine fills a specific gap in the Verdonk SAR matrix — the para-methoxy, 2-methyl-piperazine combination was not tested — and procurement enables completion of the substitution grid needed to validate or refine the coplanarity hypothesis for receptor activation.

• [1] Verdonk ML, Voogd JW, Kanters JA, Kroon J, Sloot WN, den Daas I, Heitmeyer W. Structure and serotonin 5-HT2C receptor activity of ortho- and meta-substituted phenylpiperazines. Acta Crystallogr B. 1997;53(Pt 6):976-983. doi:10.1107/s0108768197009142. PMID: 9436302. View Source

Procurement-Justified Application Scenarios for 1-(4-Methoxyphenyl)-3-methylpiperazine Based on Differentiated Evidence

GSK-3β Inhibitor Lead Optimization: Building Block for Pyrimidin-4-One Warhead Conjugation

The Kohara et al. (2017) study established the 2-methylpiperazine scaffold with 4-methoxyphenyl N-substitution as the optimal aryl group for GSK-3β inhibitory potency in the 2-(4-aryl-2-methylpiperazin-1-yl)-pyrimidin-4-one series [1]. 1-(4-Methoxyphenyl)-3-methylpiperazine provides the exact N4-unsubstituted precursor required for divergent synthesis of pyrimidin-4-one analogs. Procurement is justified for any medicinal chemistry program aiming to replicate or extend the Kohara SAR around alternative heterocyclic warheads while retaining the optimal 4-methoxyphenyl-2-methylpiperazine pharmacophore. The compound's availability from Sigma-Aldrich as an AldrichCPR product, while 'as-is' without full analytical characterization , is consistent with early-discovery building block procurement where the buyer assumes responsibility for identity and purity verification.

CYP2D6 Substrate Specificity Studies: Probing Steric Effects of Piperazine Ring Methylation on O-Demethylation Kinetics

The Staack et al. (2004) study provides precise kinetic constants for CYP2D6-mediated O-demethylation of MeOPP (Km = 48.34 μM, Vmax = 5.44 pmol/min/pmol CYP) and establishes CYP2D6 as the principal metabolizing enzyme with 98.5% inhibition by 3 μM quinidine [2]. 1-(4-Methoxyphenyl)-3-methylpiperazine differs from MeOPP solely by the 2-methyl substituent, which creates steric hindrance adjacent to the metabolically labile 4-methoxy group. This makes the compound a rationally designed probe for testing how proximal alkyl substitution on the piperazine ring modulates CYP2D6 substrate recognition, Km shifts, and metabolic switching to alternative pathways. Such studies are relevant for predicting metabolic liabilities in phenylpiperazine drug candidates and for understanding structure-metabolism relationships in the context of CYP2D6 genetic polymorphism.

5-HT2C Receptor Conformational Pharmacology: Completing the Substitution Matrix for Coplanarity Hypothesis Testing

Verdonk et al. (1997) established that the coplanar conformation of the phenyl and piperazine rings is the 5-HT2C receptor activating conformation, predicting oMPP as antagonist and mMPP as agonist [3]. However, the 4-methoxy substitution was not included in their functional testing matrix. 1-(4-Methoxyphenyl)-3-methylpiperazine extends the matrix by combining a para-methoxy group (which affects the rotational energy profile about the phenyl-N bond through electronic effects distinct from ortho or meta substitution) with a 2-methyl group that introduces steric constraints on piperazine ring conformation. This compound is uniquely positioned for academic labs seeking to test the generality of the coplanarity hypothesis across all three methoxy substitution positions, with the added dimension of piperazine ring methylation.

Neurotoxicity Mechanism-of-Action Studies: Isolating the Contribution of Piperazine Ring Substitution to Cytotoxic Potency

The Arbo et al. (2016) head-to-head comparison established that MeOPP produces significant glutathione depletion, intracellular Ca2+ elevation, mitochondrial hyperpolarization, and early apoptosis in SH-SY5Y cells, but is less cytotoxic than TFMPP [4]. 1-(4-Methoxyphenyl)-3-methylpiperazine provides a tool to dissect whether piperazine ring methylation exacerbates or mitigates these neurotoxic endpoints. A side-by-side comparison of MeOPP and its 3-methyl analog in the identical SH-SY5Y assay panel (MTT, neutral red uptake, glutathione, ROS/RNS, Ca2+, mitochondrial membrane potential, comet assay) would directly quantify the contribution of the methyl substituent to cytotoxicity, oxidative stress, and cell death mechanism — data currently absent from the literature.

• [1] Kohara T, Nakayama K, Watanabe K, Kusaka S, Sakai D, Tanaka H, et al. Discovery of novel 2-(4-aryl-2-methylpiperazin-1-yl)-pyrimidin-4-ones as glycogen synthase kinase-3β inhibitors. Bioorg Med Chem Lett. 2017;27(16):3733-3738. doi:10.1016/j.bmcl.2017.06.077. PMID: 28712706. View Source
• [2] Staack RF, Theobald DS, Paul LD, Springer D, Kraemer T, Maurer HH. In vivo metabolism of the new designer drug 1-(4-methoxyphenyl)piperazine (MeOPP) in rat and identification of the human cytochrome P450 enzymes responsible for the major metabolic step. Xenobiotica. 2004;34(2):179-192. doi:10.1080/00498250310001644544. PMID: 14985146. View Source
• [3] Verdonk ML, Voogd JW, Kanters JA, Kroon J, Sloot WN, den Daas I, Heitmeyer W. Structure and serotonin 5-HT2C receptor activity of ortho- and meta-substituted phenylpiperazines. Acta Crystallogr B. 1997;53(Pt 6):976-983. doi:10.1107/s0108768197009142. PMID: 9436302. View Source
• [4] Arbo MD, Silva R, Barbosa DJ, da Silva DD, Rossato LG, Bastos Mde L, Carmo H. In vitro neurotoxicity evaluation of piperazine designer drugs in differentiated human neuroblastoma SH-SY5Y cells. J Appl Toxicol. 2016;36(1):121-130. doi:10.1002/jat.3153. PMID: 25900438. View Source